Cas no 1379308-71-0 (2-Bromo-3-nitropyridine-4-carboxylic acid)

• Product Name: 2-Bromo-3-nitropyridine-4-carboxylic acid
• CAS No: 1379308-71-0
• MF: C₆H₃BrN₂O₄
• MW: 247.003020524979
• CID: 4595185
• PubChem ID: 71757046
• Update Time: 2025-09-23

2-Bromo-3-nitropyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-bromo-3-nitropyridine-4-carboxylic acid
• 2-Bromo-3-nitroisonicotinic acid
• 2-Bromo-3-nitropyridine-4-carboxylic acid

• Inchi： 1S/C6H3BrN2O4/c7-5-4(9(12)13)3(6(10)11)1-2-8-5/h1-2H,(H,10,11)
• InChI Key： PCEFRLFLQALRPP-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(=O)O)C=CN=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 245.92762g/mol
• Monoisotopic Mass: 245.92762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 96

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids